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Gonyautoxin-4 Gonyautoxin-4
Brand Name: Vulcanchem
CAS No.: 64296-26-0
VCID: VC0000008
InChI: InChI=1S/C10H17N7O9S/c11-6-14-5-3(2-25-8(13)18)17(21)7(12)16-1-4(26-27(22,23)24)10(19,20)9(5,16)15-6/h3-5,12,19-21H,1-2H2,(H2,13,18)(H3,11,14,15)(H,22,23,24)/t3-,4-,5-,9-/m0/s1
SMILES: C1C(C(C23N1C(=N)N(C(C2NC(=N3)N)COC(=O)N)O)(O)O)OS(=O)(=O)O
Molecular Formula: C10H17N7O9S
Molecular Weight: 411.346

Gonyautoxin-4

CAS No.: 64296-26-0

ADC Toxins

VCID: VC0000008

Molecular Formula: C10H17N7O9S

Molecular Weight: 411.346

Gonyautoxin-4 - 64296-26-0

CAS No. 64296-26-0
Product Name Gonyautoxin-4
Molecular Formula C10H17N7O9S
Molecular Weight 411.346
IUPAC Name [(3aS,4R,9S,10aS)-2-amino-5,10,10-trihydroxy-6-imino-9-sulfooxy-3a,4,8,9-tetrahydro-3H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate
Standard InChI InChI=1S/C10H17N7O9S/c11-6-14-5-3(2-25-8(13)18)17(21)7(12)16-1-4(26-27(22,23)24)10(19,20)9(5,16)15-6/h3-5,12,19-21H,1-2H2,(H2,13,18)(H3,11,14,15)(H,22,23,24)/t3-,4-,5-,9-/m0/s1
Standard InChIKey CETRDCWBMBILAL-LJRZAWCWSA-N
SMILES C1C(C(C23N1C(=N)N(C(C2NC(=N3)N)COC(=O)N)O)(O)O)OS(=O)(=O)O
Synonyms Gonyautoxin 4; Toxin GTX4
Last Modified Aug 20 2021
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